Cas no 529-69-1 (Isoxanthopterin)

• Product Name: Isoxanthopterin
• CAS No: 529-69-1
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 369844
• PubChem ID: 24277725
• Update Time: 2025-04-19

Isoxanthopterin Chemical and Physical Properties

Names and Identifiers

• 4,7(3H,8H)-Pteridinedione,2-amino-
• isoxanthopterin
• 2-amino-1,8-dihydropteridine-4,7-dione
• Isoxanthopterin NEW
• 2-Amino-3H,8H-pteridin-4,7-dion
• 2-amino-3H,8H-pteridine-4,7-dione
• 2-Amino-4,7(3H,8H)pteridindion
• 2-Amino-4,7-dihydroxypteridine
• 2-Amino-4,7-pteridinediol
• 2-Aminopteridine-4,7-diol
• 4,7(3H,8H)-Pteridinedione,2-amino
• EINECS 208-469-5
• Ranachrome 4
• 2-AMINO-4,7(1H,8H)-PTERIDINEDIONE
• 4,8H)-Pteridinedione, 2-amino-
• SR-01000075227-1
• KBioSS_000728
• 2-Amino-4,7(3H,8H)-pteridinedione
• NSC118090
• Isoxanthopterin, >=97.5% (HPLC)
• C03975
• Isoxanthopterin, 97%
• NCI60_000432
• LP00712
• 4,7(3H,8H)-Pteridinedione, 2-amino-
• E73764
• 4,7(1H,8H)-Pteridinedione, 2-amino-
• NSC-614991
• 2-Aminopteridine-4,7(1H,8H)-dione
• KBio1_001348
• 7PD
• KBio2_000728
• AKOS027320489
• HMS3262O05
• NCGC00015564-06
• NCGC00015564-04
• UNII-XR11PF6TYR
• DivK1c_006404
• Spectrum_000248
• MFCD00006696
• NS00014857
• 2-amino-pteridine-4,7-diol
• NCGC00261397-01
• KBio2_005864
• SpecPlus_000308
• I 7388
• 2-Amino-4,7(1H,8H)-pteridinedione #
• FT-0632314
• KBioGR_001764
• Lopac-I-7388
• GLKCOBIIZKYKFN-UHFFFAOYSA-N
• NCGC00015564-02
• 2-amino-1,4,7,8-tetrahydropteridine-4,7-dione
• XR11PF6TYR
• 2-Amino-4,7-dihyroxy-1,3,5,8-tetraazanaphthalene
• KBio2_003296
• NSC-118090
• NCGC00015564-01
• 529-69-1
• SCHEMBL9148336
• 2-amino-3,8-dihydropteridine-4,7-dione
• SR-01000075227
• Spectrum4_001242
• CHEMBL464251
• W-202999
• AKOS024327289
• Q27102039
• NCGC00094062-01
• CHEBI:16713
• 7-hydroxypterin
• NSC614991
• NCGC00094062-02
• DTXSID20200949
• Tox21_500712
• 2-aminopteridine-4,7(3H,8H)-dione
• Isoxanthopterin, >=97.5%, powder
• NCGC00015564-03
• EU-0100712
• Lopac0_000712
• 2-Amino-4,7-dihydroxy-1,3,5,8-tetraazanaphthalene
• CCG-40096
• SCHEMBL1331103
• NSC 118090
• A829331
• SDCCGSBI-0050690.P003
• pteridine-4,7(1H,8H)-dione, 2-amino-
• DTXCID00123440
• CS-W017284
• DB-020417
• HY-W016568
• 4,7(1H,8H)-Pteridinedione, 2-amino-(9CI)
• Isoxanthopterin

• MDL： MFCD00006696
• Inchi： 1S/C6H5N5O2/c7-6-10-4-3(5(13)11-6)8-1-2(12)9-4/h1H,(H4,7,9,10,11,12,13)
• InChI Key： GLKCOBIIZKYKFN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NC(C=N2)=O

Computed Properties

• Exact Mass: 179.04400
• Monoisotopic Mass: 179.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• Surface Charge: 0
• Tautomer Count: 40
• XLogP3: -2.1

Experimental Properties

• Color/Form: Not determined
• Density: 2.17
• Boiling Point: 686.5°Cat760mmHg
• Flash Point: 369°C
• Refractive Index: 1.991
• PSA: 117.52000
• LogP: -0.83020
• Solubility: Not determined

Isoxanthopterin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：10-23
• RTECS：UO3425000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives